Cas no 199935-52-9 (Benzenesulfonamide,4-[[4-(3,3-diphenylpropyl)hexahydro-1H-1,4-diazepin-1-yl]methyl]-)
199935-52-9 structure
Product Name:Benzenesulfonamide,4-[[4-(3,3-diphenylpropyl)hexahydro-1H-1,4-diazepin-1-yl]methyl]-
CAS No:199935-52-9
MF:C27H33N3O2S
MW:463.634825468063
CID:1393512
Update Time:2024-08-16
Benzenesulfonamide,4-[[4-(3,3-diphenylpropyl)hexahydro-1H-1,4-diazepin-1-yl]methyl]- Chemical and Physical Properties
Names and Identifiers
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- Benzenesulfonamide,4-[[4-(3,3-diphenylpropyl)hexahydro-1H-1,4-diazepin-1-yl]methyl]-
- Benzenesulfonamide, 4-[[4-(3,3-diphenylpropyl)hexahydro-1H-1,4-diazepin-1-yl]methyl]-
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- Inchi: 1S/C27H33N3O2S/c28-33(31,32)26-14-12-23(13-15-26)22-30-18-7-17-29(20-21-30)19-16-27(24-8-3-1-4-9-24)25-10-5-2-6-11-25/h1-6,8-15,27H,7,16-22H2,(H2,28,31,32)
- InChI Key: ABLAQHFCGOAACY-UHFFFAOYSA-N
- SMILES: C1(S(N)(=O)=O)=CC=C(CN2CCCN(CCC(C3=CC=CC=C3)C3=CC=CC=C3)CC2)C=C1
Computed Properties
- Exact Mass: 463.22959
Experimental Properties
- Density: 1.182±0.06 g/cm3(Predicted)
- Boiling Point: 635.9±65.0 °C(Predicted)
- PSA: 66.64
- pka: 10.14±0.10(Predicted)
Benzenesulfonamide,4-[[4-(3,3-diphenylpropyl)hexahydro-1H-1,4-diazepin-1-yl]methyl]- Related Literature
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S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
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Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
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Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
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Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
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